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Benurestat Technical Profile

The table below summarizes the key physicochemical and stability information for Benurestat available

from chemical supplier databases.

Property Category Details

| Chemical Identifiers | CAS No.: 38274-54-3 Molecular Formula: C9H9ClN2O3 Molecular Weight:

228.63 g/mol IUPAC Name: 4-chloro-N-[2-(hydroxyamino)-2-oxoethyl]benzamide [1] | | Storage &

Stability | Recommended Storage: -20°C [2] [1] Stability: ≥ 2 years when stored properly at -20°C [2]

Shipping Condition: Typically shipped with an ice pack; reported to be stable at ambient temperature for a

few days during shipping [2] [1] | | Solubility Data | Qualitative Solubility: Soluble in DMSO. May also

dissolve in water, ethanol, or DMF [1]. Quantitative Solubility: Not specified in search results. Suggested

Solvents for In Vivo Work: Detailed solvent formulations for injection (e.g., using DMSO, Tween 80,

saline) and oral administration (e.g., suspending in 0.5% CMC Na) are provided [1]. | | Biological Activity |

Mechanism: Orally active urease inhibitor [2] [1] [3]. In Vivo Evidence: In rat models of P. mirabilis

infection, doses of 25, 50, and 100 mg/kg reduced urinary ammonia excretion. Enhanced bacterial clearance

when combined with antibiotics like Nitrofurantoin [2] [1]. |
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Since precise solubility data is not found, you would need to determine it experimentally. The general

workflow for a solubility study is outlined below.

Start Solubility Assay

Prepare Saturated Solution
• Add solute to solvent

• Stir continuously
• Maintain constant temperature

Reach Equilibrium
• Allow system to stabilize

• Ensure undissolved solute remains

Sample Solution
• Withdraw aliquot

• Filter to separate undissolved solid

Analyze Concentration
• Evaporate & weigh (Gravimetric)

• Use calibration curve (Spectrophotometry)

Calculate Solubility
• Mass of solute / Volume of solvent

• Report in units (e.g., mg/mL)

Click to download full resolution via product page

Solubility assay workflow
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General Protocol: The basic principle involves preparing a saturated solution by adding an excess

amount of the solute (Benurestat) to a solvent and stirring until no more dissolves [4].
Quantification Method: After reaching equilibrium, you can separate the saturated solution from the

undissolved solid. One common quantification method is the gravimetric method, where you
evaporate a measured volume of the saturated solution and weigh the residual solute [4].

Solvent Selection: For a new chemical like Benurestat, you would typically screen a range of
solvents. Based on supplier information, start with DMSO, and then test other common solvents like

water, ethanol, and DMF [1].

Important Research-Use-Only Notice

All sources consistently emphasize that Benurestat is for research use only and not for human

consumption [2] [1] [3]. The information provided is intended for laboratory research and drug development

professionals.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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